6-Chloroimidazo[2,1-b][1,3]benzothiazole-2-carboxylic acid

• IUPAC Name: 6-chloroimidazo[2,1-b][1,3]benzothiazole-2-carboxylic acid
• InChI: InChI=1S/C10H5ClN2O2S/c11-5-1-2-7-8(3-5)16-10-12-6(9(14)15)4-13(7)10/h1-4H,(H,14,15)
• InChI Key: GDGRILGGLAWGLS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1Cl)SC3=NC(=CN23)C(=O)O
• Molecular Formula: C10H5ClN2O2S
• Molecular Weight: 252.68 g/mol

Description

6-Chloroimidazo[2,1-b][1,3]benzothiazole-2-carboxylic acid (CIBAC) is a heterocyclic compound that has gained significant attention in recent years due to its potential applications in medicinal chemistry. CIBAC is a derivative of benzothiazole and has a chloro substituent at the 6th position of the imidazole ring. This compound has been studied for its various properties, including its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Mechanism of Action

The mechanism of action of 6-Chloroimidazo[2,1-b][1,3]benzothiazole-2-carboxylic acid involves the inhibition of various signaling pathways that are involved in cancer cell growth and inflammation. This compound has been shown to inhibit the PI3K/Akt/mTOR pathway, which is involved in cell proliferation and survival. This compound also inhibits the NF-κB pathway, which is involved in the production of pro-inflammatory cytokines. Additionally, this compound has been shown to induce DNA damage in cancer cells, leading to cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. Studies have shown that this compound inhibits the activity of topoisomerase II, an enzyme that is involved in DNA replication and transcription. This compound has also been shown to induce the expression of p53, a tumor suppressor protein that regulates cell cycle progression and apoptosis. Additionally, this compound has been shown to inhibit the activity of histone deacetylases, enzymes that are involved in chromatin remodeling and gene expression.

Advantages and Limitations for Lab Experiments

6-Chloroimidazo[2,1-b][1,3]benzothiazole-2-carboxylic acid has several advantages and limitations for lab experiments. One advantage is that this compound has been shown to be highly selective for cancer cells, with minimal toxicity to normal cells. This makes this compound a potential candidate for cancer therapy. Another advantage is that this compound has a well-defined mechanism of action, which makes it easier to study its effects on cancer cells. However, one limitation of this compound is that it has poor solubility in water, which can make it difficult to administer in vivo. Additionally, more studies are needed to determine the optimal dosage and administration route for this compound.

Future Directions

There are several future directions for the study of 6-Chloroimidazo[2,1-b][1,3]benzothiazole-2-carboxylic acid. One direction is to study the effects of this compound on other signaling pathways that are involved in cancer cell growth and inflammation. Another direction is to study the effects of this compound in combination with other anti-cancer agents, such as chemotherapy and radiation therapy. Additionally, more studies are needed to determine the pharmacokinetics and pharmacodynamics of this compound in vivo. Overall, the study of this compound has the potential to lead to the development of new and effective cancer therapies.

Synthesis Methods

The synthesis of 6-Chloroimidazo[2,1-b][1,3]benzothiazole-2-carboxylic acid involves a multi-step process that includes the condensation of 2-aminobenzenethiol with 2-chloroacetyl chloride to form 2-(2-chloroacetyl)benzenethiol. This intermediate is then cyclized with 1,2-dibromoethane to form the benzothiazole ring. The final step involves the introduction of the imidazole ring by reacting the benzothiazole intermediate with imidazole-1-carboxylic acid. This process yields this compound in high purity and yield.

Scientific Research Applications

6-Chloroimidazo[2,1-b][1,3]benzothiazole-2-carboxylic acid has been studied for its potential use in medicinal chemistry as an anti-cancer agent. Studies have shown that this compound inhibits the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. This compound has also been shown to induce apoptosis in cancer cells by activating caspase-3 and caspase-9 pathways. Additionally, this compound has been studied for its potential use as an anti-inflammatory agent. Studies have shown that this compound inhibits the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in activated macrophages.